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Compound of Interest

Compound Name: Disperse Red 54

Cat. No.: B1584396 Get Quote

A Comparative Toxicological Review of Disperse
Red Dyes
This guide provides a comparative analysis of the toxicological profiles of five commercially

significant disperse red dyes: Disperse Red 1, Disperse Red 9, Disperse Red 11, Disperse Red

13, and Disperse Red 17. The information is intended for researchers, scientists, and

professionals in drug development and chemical safety assessment.

Executive Summary
Disperse Red dyes are widely used in the textile industry for coloring synthetic fibers.

Structurally, many of these dyes are azo compounds, which can be metabolized to potentially

harmful aromatic amines.[1][2][3] Toxicological assessments reveal varying profiles among

these dyes, with genotoxicity and skin sensitization being common concerns. This review

summarizes the available data on their acute toxicity, skin irritation and sensitization, and

genotoxicity, providing a comparative basis for risk assessment.

Comparative Toxicological Data
The following table summarizes the available quantitative and qualitative toxicological data for

the selected Disperse Red dyes.
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Toxicologic
al Endpoint

Disperse
Red 1

Disperse
Red 9

Disperse
Red 11

Disperse
Red 13

Disperse
Red 17

Acute Oral

Toxicity

(LD50)

Data not

available

"Minimal

toxicity" in

dogs at up to

8 g/kg.[4]

>5 g/kg

(female rats);

0.7-1.0 g/kg

(male rats).[5]

[6]

Data not

available

>2000 mg/kg

(rats).[7]

Skin

Irritation/Corr

osion

Not classified

as a skin

irritant.[8]

Reported as

a skin irritant

in humans.[4]

Mild to

moderate

skin irritant

depending on

the dye lot.[5]

Data not

available

Non-irritant to

skin in rabbit

studies.[7]

Skin

Sensitization

Potential for

skin

sensitization.

[7][9]

Reported as

a skin

sensitizer in

humans.[4]

Negative for

contact

hypersensitivi

ty in mouse

studies.[5]

Data not

available

May cause

an allergic

skin reaction.

[10]

Genotoxicity

(Ames Test)

Positive

(induces

frame-shift

mutations).[1]

[11]

Positive

response

reported.[4]

Mixed results;

some studies

show positive

results in one

test strain,

potentially

due to

contaminants

.[5][6]

Positive

(induces

frame-shift

mutations).[1]

[12]

Data not

available

Genotoxicity

(Micronucleu

s Assay)

Increased

frequency of

micronuclei in

human

lymphocytes

and HepG2

cells.[13][14]

Data not

available

Increased

mutants and

micronuclei in

mouse

lymphoma

cells.[5][6]

Induced

chromosomal

damage in

human

lymphocytes.

[12]

Data not

available
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Reproductive

Toxicity

Induces

cytotoxic and

genotoxic

effects in

mouse germ

cells, leading

to abnormal

sperm

morphology

and

decreased

fertility at

doses of 100

and 500

mg/kg.[15]

[16][17]

Data not

available

Data not

available

Data not

available

Data not

available

Mechanisms of Toxicity
A primary mechanism of toxicity for many Disperse Red dyes, particularly those with an azo

structure (e.g., Disperse Red 1 and 13), involves the metabolic reduction of the azo bond.[1][2]

[3][18] This process, often carried out by azoreductases from intestinal microbiota or liver

enzymes, cleaves the molecule to produce aromatic amines.[1][2][3][18] Some of these

aromatic amines are known or suspected carcinogens and mutagens.[1][2][3] The subsequent

metabolic activation of these amines can lead to the formation of reactive intermediates that

can bind to DNA and other macromolecules, inducing genotoxic and cytotoxic effects.[19]

Signaling Pathway for Azo Dye Metabolic Activation and
Genotoxicity
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Ingestion/Dermal Absorption

Metabolism (Liver/Gut Microbiota)

Cellular Toxicity

Azo Dye

Azoreductase

Reduction

Aromatic Amines

Metabolic Activation (e.g., N-hydroxylation)

Reactive Intermediates

DNA Adducts

DNA Damage
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Cell Death/Carcinogenesis
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In Vitro Genotoxicity Testing Workflow

Test Substance

Ames Test (OECD 471)

Positive

Mutagenic

Negative

Non-mutagenic

Genotoxic

Micronucleus Test (OECD 487)

Positive

Clastogenic/
Aneugenic

Negative

Non-clastogenic/
Non-aneugenic

Non-genotoxic

Further Testing

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1584396?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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